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Feature Lucidin Primeveroside Ruberythric Acid

IUPAC Name 1-hydroxy-2-(hydroxymethyl)-3-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-

yl]oxymethyl]oxan-2-yl]oxyanthracene-9,10-
dione [1] [2]

Information not available in search

results

CAS Number 29706-59-0 [3] [1] [2] Information not available in search
results

Molecular
Formula

C₂₆H₂₈O₁₄ [3] [1] [2] Information not available in search
results

Molecular
Weight

564.49 g/mol [3] [2] Information not available in search
results

Chemical
Structure

Anthraquinone glycoside [4] Anthraquinone glycoside (Alizarin
glycoside) [5]

Natural
Source

Madder root (Rubia tinctorum L.) [3] [6] [4],
Rubia cordifolia [5], Rhynchotechum vestitum
[7]

Madder root (Rubia tinctorum L.)
[6] [5]

Appearance Light yellow to yellow solid [3] [2] Golden yellow [5]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s533740?utm_src=pdf-body
https://www.smolecule.com/products/s533740?utm_src=pdf-interest
https://www.biocrick.com/Lucidin-3-O-primeveroside-BCN8584.html
https://www.invivochem.com/product/V66697
https://www.medchemexpress.com/lucidin-primeveroside.html?srsltid=AfmBOoob1_sluzKE7lyaY30lQq27HOttV8or01bUbVZfKYGryn6cVUX8
https://www.biocrick.com/Lucidin-3-O-primeveroside-BCN8584.html
https://www.invivochem.com/product/V66697
https://www.medchemexpress.com/lucidin-primeveroside.html?srsltid=AfmBOoob1_sluzKE7lyaY30lQq27HOttV8or01bUbVZfKYGryn6cVUX8
https://www.biocrick.com/Lucidin-3-O-primeveroside-BCN8584.html
https://www.invivochem.com/product/V66697
https://www.medchemexpress.com/lucidin-primeveroside.html?srsltid=AfmBOoob1_sluzKE7lyaY30lQq27HOttV8or01bUbVZfKYGryn6cVUX8
https://www.invivochem.com/product/V66697
https://pubmed.ncbi.nlm.nih.gov/23891215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861034/
https://www.medchemexpress.com/lucidin-primeveroside.html?srsltid=AfmBOoob1_sluzKE7lyaY30lQq27HOttV8or01bUbVZfKYGryn6cVUX8
https://www.sciencedirect.com/science/article/abs/pii/S0031942213002550
https://pubmed.ncbi.nlm.nih.gov/23891215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861034/
https://www.sciencedirect.com/science/article/abs/pii/S003194229800079X
https://www.sciencedirect.com/science/article/abs/pii/S0031942213002550
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861034/
https://www.medchemexpress.com/lucidin-primeveroside.html?srsltid=AfmBOoob1_sluzKE7lyaY30lQq27HOttV8or01bUbVZfKYGryn6cVUX8
https://www.invivochem.com/product/V66697
https://pmc.ncbi.nlm.nih.gov/articles/PMC9861034/
https://www.smolecule.com/products/s533740?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature Lucidin Primeveroside Ruberythric Acid

Glycoside
Type

Primeveroside (a disaccharide) [3] Information not available in search
results

Aglycone Lucidin [3] Alizarin [5]

Key Biological
& Research
Findings

Can be metabolically converted to Lucidin, a

genotoxic compound that forms DNA adducts
[3] [1] [2]. Reported to be carcinogenic in rats

[1]. Shows antifeedant activity and potential
anti-diabetic effects [1].

Major coloring agent in madder

root, hydrolyzed to the aglycone
Alizarin [5]. Alizarin has

documented pharmacological
effects (anti-inflammatory,

antioxidant, anticancer, etc.) [5].

Metabolic Pathway and Safety Consideration for
Lucidin Primeveroside

A critical finding for researchers is the metabolic conversion of Lucidin Primeveroside into a genotoxic

compound. The pathway can be summarized as follows:

Lucidin Primeveroside
(Anthraquinone Glycoside) Metabolic Conversion Lucidin

(Aglycone, Genotoxic)
Forms Lucidin-Specific

DNA Adducts

Click to download full resolution via product page

This pathway highlights a significant safety concern associated with Lucidin Primeveroside, which is not

reported for Ruberythric Acid. This is a crucial differentiator for drug development professionals assessing

compound risk [3] [1] [2].

Key Takeaways for Researchers

Shared Role as Precursors: Both compounds are glycosides stored in the madder root, serving as
the primary storage forms for their respective aglycones (Lucidin and Alizarin). The bioactive

aglycones are released upon hydrolysis [3] [5].
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Divergent Safety Profiles: The most critical difference lies in their safety. Lucidin Primeveroside is a

direct precursor to a genotoxic molecule (Lucidin), raising significant red flags for its therapeutic
use [3] [1]. In contrast, the aglycone of Ruberythric Acid, Alizarin, is associated with various

pharmacological benefits without reported genotoxicity in the provided sources [5].
Research Applications: Both compounds are of interest in the study of historical textiles, as their

presence and ratio can help identify the specific species of madder used and the dyeing techniques
employed [6] [8].

How to Proceed with Your Research

The search results indicate that detailed, direct comparative studies on the pharmacological performance of

these two compounds are limited. To build a more comprehensive guide, you may need to:

Consult Specialized Databases: Deepen your literature search using scientific databases like

SciFinder, Reaxys, or PubMed to find head-to-head experimental studies.
Investigate the Aglycones: Much more data is available on the aglycones Lucidin and Alizarin.

Comparing the biological activities and toxicities of these core structures will provide strong indirect
evidence for the potential of their parent glycosides.

Focus on Mechanism of Action: Research the specific signaling pathways and molecular targets of
Alizarin to contrast with the known DNA-damaging mechanism of Lucidin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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